Cas no 834881-89-9 (2,4'-bipyridine-5-amine)

• Product Name: 2,4'-bipyridine-5-amine
• CAS No: 834881-89-9
• MF: C₁₀H₉N₃
• MW: 171.198561429977
• MDL: MFCD12033471
• CID: 670839
• PubChem ID: 45788763
• Update Time: 2025-05-19

2,4'-bipyridine-5-amine Chemical and Physical Properties

Names and Identifiers

• [2,4'-Bipyridin]-5-amine
• 6-pyridin-4-ylpyridin-3-amine
• 2,4'-bipyridine-5-amine
• BISAYVZXCGRCSZ-UHFFFAOYSA-N
• 6-(pyridin-4-yl)pyridin-3-amine
• F2167-2395
• DTXSID00671774
• AKOS015945072
• SCHEMBL5142070
• CS-0269431
• A1-26616
• 834881-89-9
• 5-amino-2,4'-bipyridine
• EN300-239936

• MDL： MFCD12033471
• Inchi： 1S/C10H9N3/c11-9-1-2-10(13-7-9)8-3-5-12-6-4-8/h1-7H,11H2
• InChI Key： BISAYVZXCGRCSZ-UHFFFAOYSA-N
• SMILES： N1C=C(C=CC=1C1C=CN=CC=1)N

Computed Properties

• Exact Mass: 171.079647300g/mol
• Monoisotopic Mass: 171.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2,4'-bipyridine-5-amine

2,4'-bipyridine-5-amine (CAS No. 834881-89-9): An Overview of Its Structure, Properties, and Applications in Modern Research

2,4'-bipyridine-5-amine (CAS No. 834881-89-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry, materials science, and catalysis. This compound is characterized by its bipyridine framework with an amine group attached to the 5-position of one of the pyridine rings. The CAS number 834881-89-9 serves as a unique identifier for this compound in chemical databases and literature.

The molecular formula of 2,4'-bipyridine-5-amine is C₁₁H₁₀N₃, and its molecular weight is approximately 176.22 g/mol. The compound exhibits a planar structure with the bipyridine moiety providing a rigid and electron-rich environment, which is crucial for its reactivity and coordination properties. The amine group at the 5-position adds further functionality, making 2,4'-bipyridine-5-amine an attractive ligand for metal complexes and a valuable building block in organic synthesis.

In the realm of medicinal chemistry, 2,4'-bipyridine-5-amine has shown promise as a scaffold for the development of novel therapeutic agents. Recent studies have explored its potential as a ligand for metal-based drugs, particularly in the context of anticancer therapy. For instance, researchers have synthesized platinum(II) complexes containing 2,4'-bipyridine-5-amine as a ligand and evaluated their cytotoxic activity against various cancer cell lines. These complexes have demonstrated significant antiproliferative effects, suggesting that 2,4'-bipyridine-5-amine could serve as a platform for designing more effective metal-based anticancer drugs.

Beyond medicinal applications, 2,4'-bipyridine-5-amine has also found utility in materials science. Its ability to form stable coordination complexes with transition metals makes it an excellent candidate for the synthesis of metal-organic frameworks (MOFs). MOFs are highly porous materials with tunable properties that can be used in gas storage, separation processes, and catalysis. Studies have shown that MOFs incorporating 2,4'-bipyridine-5-amine exhibit enhanced stability and improved catalytic performance compared to their counterparts without this ligand.

In the field of catalysis, 2,4'-bipyridine-5-amine has been employed as a ligand in homogeneous catalytic systems. Its bidentate nature allows it to form stable complexes with transition metals such as palladium and ruthenium, which are widely used in cross-coupling reactions and hydrogenation processes. Recent research has focused on optimizing the catalytic efficiency of these complexes by fine-tuning the electronic properties of the ligand. For example, modifying the substituents on the pyridine rings or introducing additional functional groups can significantly enhance the catalytic activity and selectivity of 2,4'-bipyridine-5-amine complexes.

The synthesis of 2,4'-bipyridine-5-amine typically involves multistep procedures that start from readily available starting materials such as 2-chloro-pyridines or 4-chloro-pyridines. One common approach is to perform a coupling reaction between 2-chloro-pyridine and 4-chloro-pyridine followed by an ammination step to introduce the amine group at the 5-position. Advances in synthetic methodologies have led to more efficient and scalable routes for producing 2,4'-bipyridine-5-amine, making it more accessible for both academic research and industrial applications.

The physical properties of 2,4'-bipyridine-5-amine are also noteworthy. It is a solid at room temperature with a melting point around 160°C. The compound is moderately soluble in polar solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which facilitates its use in solution-based reactions and analytical techniques. Spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are commonly employed to characterize 2,4'-bipyridine-5-amine and its derivatives.

In conclusion, 2,4'-bipyridine-5-amine (CAS No. 834881-89-9) is a multifaceted compound with diverse applications in medicinal chemistry, materials science, and catalysis. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop new materials and therapeutic agents. As ongoing research continues to uncover new properties and applications of this compound, it is likely that 2,4'-bipyridine-5-amine will play an increasingly important role in advancing various scientific fields.